Cas no 919041-28-4 (8-(2-aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919041-28-4
• MF: C₁₈H₂₀N₆O₂
• MW: 352.390402793884
• CID: 5964354
• PubChem ID: 16616228
• Update Time: 2025-07-09

8-(2-aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(2-aminophenyl)-4,7-dimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
• AKOS000755171
• F3234-0239
• 8-(2-aminophenyl)-1,7-dimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 919041-28-4
• Z237731898

• Inchi： 1S/C18H20N6O2/c1-4-9-22-16(25)14-15(21(3)18(22)26)20-17-23(14)10-11(2)24(17)13-8-6-5-7-12(13)19/h5-8,10H,4,9,19H2,1-3H3
• InChI Key： IDVIDGBCNSQLIN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C([H])=C4N([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 352.16477390g/mol
• Monoisotopic Mass: 352.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.9Ų

Additional information on 8-(2-aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2-Aminophenyl)-1,7-Dimethyl-3-Propyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 919041-28-4)

8-(2-Aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919041-28-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings associated with this compound.

The chemical structure of 8-(2-Aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is highly intricate and consists of a central imidazopurine core with various functional groups attached. The imidazopurine scaffold is known for its ability to interact with biological targets such as enzymes and receptors. The presence of the 2-aminophenyl substituent at the 8-position and the dimethyl and propyl groups at the 1 and 3 positions respectively contribute to its unique pharmacological profile.

The synthesis of 8-(2-Aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been reported in several studies. One common approach involves the condensation of a suitable purine derivative with an appropriate amine and aldehyde under controlled conditions. The reaction typically proceeds via a multi-step process that includes cyclization and functional group manipulation to achieve the desired product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of biological activity, 8-(2-Aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and phosphatases that play crucial roles in cellular processes such as proliferation and apoptosis. These findings suggest that this compound could be a valuable lead for the development of novel therapeutic agents.

Furthermore, studies have explored the pharmacokinetic properties of 8-(2-Aminophenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1，2-g]purine-2，4-dione. Initial data indicate that it has favorable absorption profiles and good bioavailability when administered orally or intravenously. Additionally, it exhibits low toxicity in preclinical models, making it a promising candidate for further clinical evaluation.

The potential applications of 8-(2-Aminophenyl)-1，7-dimethyl-3-propyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione extend beyond enzyme inhibition. Recent research has also investigated its anti-inflammatory properties and its ability to modulate immune responses. These properties make it a potential candidate for the treatment of inflammatory diseases and autoimmune disorders.

In conclusion, 8-(2-Aminophenyl)-1，7-dimethyl-3-propyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione (CAS No. 919041-28-4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an enzyme inhibitor and its favorable pharmacokinetic properties make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.